Cas no 2825-79-8 ((E)-2-Octadecenoic Acid)

(E)-2-Octadecenoic Acid is a monounsaturated fatty acid with an 18-carbon chain and a trans double bond at the C2 position. This structural feature distinguishes it from common unsaturated fatty acids, making it valuable in research applications, particularly in lipid metabolism and membrane studies. Its high purity and well-defined structure ensure reproducibility in experimental settings. The compound is useful in synthesizing specialized lipids and studying enzyme specificity in fatty acid desaturation pathways. Its stability under controlled conditions makes it suitable for analytical standards and biochemical investigations. (E)-2-Octadecenoic Acid is primarily utilized in academic and industrial research for its precise chemical properties.
(E)-2-Octadecenoic Acid structure
(E)-2-Octadecenoic Acid structure
Product Name:(E)-2-Octadecenoic Acid
CAS No:2825-79-8
MF:C18H34O2
MW:282.461366176605
MDL:MFCD00055579
CID:915040
PubChem ID:5282750
Update Time:2025-06-26

(E)-2-Octadecenoic Acid Chemical and Physical Properties

Names and Identifiers

    • 2-octadecenoic acid, (2e)-
    • 2-octadecenoic acid
    • 2-octadecenic acid
    • C18:1n-16
    • 27251-59-8
    • 2-Octadecensaeure
    • OCTADECENOIC ACID
    • CHEMBL4292703
    • octadec-2-enoic acid
    • 2825-79-8
    • trans-2-oleic acid
    • Octadec-2-ensaeure
    • 2-trans-octadecenoic acid
    • CHEBI:50572
    • C18:1, n-16
    • (E)-octadec-2-enoic acid
    • 2Z-octadecenoic acid
    • LMFA01030062
    • trans-2-Octadecenoicacid
    • octadec-2t-enoic acid
    • LKOVPWSSZFDYPG-WUKNDPDISA-N
    • (2E)-octadec-2-enoic acid
    • 18:1 (n-16), trans
    • starbld0007012
    • trans-Heptadecen-(1)-carbonsaeure
    • (E)-2-octadecenoic acid
    • C18:1 (n-16), trans
    • CHEBI:50573
    • Octadecenoic acid, (E)-
    • Q27122121
    • SCHEMBL41749
    • Octadec-2t-ensaeure
    • G66943
    • trans-octadec-2-enoic acid
    • trans-2-octadecenoic acid
    • BDBM50466179
    • Q27122122
    • NSC931
    • (E)-2-Octadecenoic Acid
    • MDL: MFCD00055579
    • Inchi: 1S/C18H34O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20/h16-17H,2-15H2,1H3,(H,19,20)/b17-16+
    • InChI Key: LKOVPWSSZFDYPG-WUKNDPDISA-N
    • SMILES: OC(/C=C/CCCCCCCCCCCCCCC)=O

Computed Properties

  • Exact Mass: 282.25602
  • Monoisotopic Mass: 282.255880323g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 15
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.1
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • PSA: 37.3

(E)-2-Octadecenoic Acid Pricemore >>

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Additional information on (E)-2-Octadecenoic Acid

(E)-2-Octadecenoic Acid: A Comprehensive Overview

The compound (E)-2-Octadecenoic Acid, with the CAS number 2825-79-8, is a naturally occurring fatty acid that has garnered significant attention in recent years due to its diverse applications and unique chemical properties. This compound belongs to the family of unsaturated fatty acids, specifically an omega-7 fatty acid, and is characterized by its double bond at the second carbon position in the octadecenoic acid chain. Its structure, which includes a carboxylic acid group and an (E)-configuration double bond, plays a crucial role in its biological and chemical behavior.

(E)-2-Octadecenoic Acid is commonly found in various natural sources, including plant oils and animal fats. Recent studies have highlighted its presence in certain marine organisms, where it contributes to the overall lipid profile and exhibits potential bioactive properties. The compound's ability to exist in both cis and trans configurations has been a focal point of research, with the (E)-isomer being particularly studied for its role in cellular signaling and metabolic processes.

The synthesis of (E)-2-Octadecenoic Acid has been optimized through advancements in biotechnology and chemical engineering. Researchers have developed novel enzymatic methods to produce this compound with high stereoselectivity, ensuring the preservation of its (E)-configuration. This development has significantly enhanced its applicability in the food, pharmaceutical, and cosmetic industries, where stereochemistry plays a critical role in product functionality.

In terms of applications, (E)-2-Octadecenoic Acid has demonstrated promising potential as a functional ingredient in the food industry. Studies have shown that it can improve the oxidative stability of edible oils, thereby extending shelf life without compromising sensory attributes. Additionally, its incorporation into skincare products has been explored for its potential to enhance skin barrier function and reduce inflammation.

The pharmacological properties of (E)-2-Octadecenoic Acid have also been extensively investigated. Preclinical studies suggest that it may possess anti-inflammatory and anti-oxidative effects, making it a candidate for therapeutic interventions in conditions such as cardiovascular diseases and neurodegenerative disorders. Furthermore, its role as a precursor to bioactive lipids like prostaglandins has been elucidated, shedding light on its potential regulatory functions within the human body.

In conclusion, (E)-2-Octadecenoic Acid is a multifaceted compound with significant implications across various scientific domains. Its unique structure, natural abundance, and versatile applications make it an area of continued research interest. As advancements in analytical techniques and synthetic methodologies continue to evolve, the full spectrum of this compound's potential is expected to be further unraveled.

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